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Compound of Interest

Compound Name: (Rac)-GSK547

Cat. No.: B8085333

(Rac)-GSK547 is a potent and highly selective inhibitor of receptor-interacting serine/threonine-
protein kinase 1 (RIPK1).[1][2][3][4] Accurate preparation and proper storage of (Rac)-GSK547
stock solutions are crucial for ensuring experimental reproducibility and preserving the integrity
of the compound. This document provides detailed protocols for the preparation and storage of
(Rac)-GSK547 for research applications.

Chemical Properties and Solubility

(Rac)-GSK547 is the racemate of GSK547.[2][3][4] It is a white to off-white solid powder.[3][4]
Key quantitative data for (Rac)-GSK547 are summarized in the table below.

Property Value Source
Molecular Formula C20H18F2N6O [21[31[4]
Molecular Weight 396.39 g/mol [21[3114]
Solubility in DMSO > 125 mg/mL (= 315.35 mM) [2][3]1[4]
Solubility in DMF 1 mg/mL [5]
Solubility in Ethanol Slightly soluble [5]
Solubility in Water Insoluble [6]
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Note: The solubility of (Rac)-GSK547 in DMSO can be affected by the presence of moisture.[1]
[6] It is highly recommended to use fresh, anhydrous DMSO for the preparation of stock
solutions.[1][3][6] If precipitation is observed, gentle warming and/or sonication can be used to
aid dissolution.[1][7]

Recommended Storage Conditions

Proper storage of both the solid compound and its stock solutions is essential to maintain the
stability and activity of (Rac)-GSK547. It is advisable to store the compound in a sealed
container, protected from moisture, potentially under a nitrogen atmosphere.[4]

Storage .
Form Duration Source
Temperature
Solid Powder -20°C 3 years [4107]
4°C 2 years [4]
In Solvent (DMSO) -80°C 6 months to 1 year [11[2][4]116]
-20°C 1 month [1][2][41[6]

To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into
smaller, single-use volumes.[7]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of (Rac)-GSK547 in dimethyl
sulfoxide (DMSO).

Materials
e (Rac)-GSK547 solid powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

¢ Microcentrifuge tubes or vials
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Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Optional: Sonicator or water bath

Procedure

o Equilibrate (Rac)-GSK547: Allow the vial of (Rac)-GSK547 solid powder to equilibrate to
room temperature before opening to prevent condensation of moisture.

o Weigh the Compound: Accurately weigh the desired amount of (Rac)-GSK547 powder using
a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,
weigh out 3.96 mg of the compound (Molecular Weight = 396.39 g/mol ).

o Add Solvent: Add the calculated volume of anhydrous DMSO to the vial containing the
(Rac)-GSK547 powder. For a 10 mM solution with 3.96 mg of compound, add 1 mL of
DMSO.

o Dissolve the Compound: Tightly cap the vial and vortex thoroughly until the solid is
completely dissolved. If necessary, use a sonicator or gently warm the solution in a water
bath to aid dissolution.[1][7] Visually inspect the solution to ensure there are no visible
particles.

o Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in
microcentrifuge tubes. Store the aliquots at -80°C for long-term storage (up to 1 year) or at
-20°C for short-term storage (up to 1 month).[6]

Experimental Workflow

The following diagram illustrates the workflow for preparing a (Rac)-GSK547 stock solution.
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Workflow for (Rac)-GSK547 Stock Solution Preparation
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Caption: Workflow for preparing (Rac)-GSK547 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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